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Compound of Interest

Compound Name:
2-Ethoxyacetohydrazide

hydrochloride

CAS No.: 1049750-42-6

Cat. No.: B3335146 Get Quote

Part 1: Executive Summary & Immediate Action
Do not dispose of 2-Ethoxyacetohydrazide hydrochloride down the drain.

This compound is a hydrazide derivative in hydrochloride salt form. It poses risks of aquatic

toxicity, potential skin sensitization, and reactivity with oxidizing agents. All disposal must occur

via a licensed hazardous waste contractor for high-temperature incineration.

Quick Reference Protocol:

Solid Waste: Collect in a dedicated, chemically compatible container (HDPE or Glass). Label

as "Hazardous Waste - Toxic/Irritant."

Liquid Waste: Segregate into "Organic Waste - Halogenated" (due to HCl content) or

"Aqueous Waste - Acidic" depending on the solvent matrix.

Spills: Do not use bleach (sodium hypochlorite) indiscriminately on bulk material, as this may

generate toxic chloramine gases. Use a dry absorbent or specific acid-neutralizing spill kit.

Part 2: Chemical Profile & Hazard Identification[1][2]
[3]
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Understanding the mechanistic nature of the chemical is required to validate the disposal logic.

Chemical Identity[2][3][4][5][6]
Chemical Name: 2-Ethoxyacetohydrazide hydrochloride[1][2][3][4][5]

CAS Number: 1049750-42-6[2][3][4][5]

Molecular Formula: Cngcontent-ng-c1989010908="" _nghost-ng-c666086395=""

class="inline ng-star-inserted">

H

ClN

O

[3][4]

Functional Groups:

Hydrazide (-C(=O)NHNH

): A reducing moiety capable of reacting vigorously with strong oxidizers. Hydrazides are
often associated with genotoxic potential and skin sensitization.

Ether (Et-O-): Generally stable, increases lipophilicity.

Hydrochloride (HCl): Renders the compound water-soluble and acidic. Aqueous solutions

will likely have a pH < 4.0, classifying them as Corrosive under waste regulations if the pH

drops below 2.0.

Critical Hazards (GHS Classification)
Health: Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target Organ

Toxicity - Respiratory (Category 3). Potential Skin Sensitizer.[6]

Physical: May decompose upon heating.[7] Incompatible with strong bases and strong

oxidizers.[8]
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Environmental: Hydrazines and their derivatives are generally considered toxic to aquatic life

with long-lasting effects.

Part 3: Regulatory Framework (RCRA)
While 2-Ethoxyacetohydrazide hydrochloride is not explicitly listed on the EPA's P-List

(Acutely Hazardous) or U-List (Toxic Waste), it must be managed as a Characteristic

Hazardous Waste due to its chemical properties.

Regulatory Category Status Operational Implication

Listed Waste (P/U) Not Listed

Does not trigger "Acute

Hazardous Waste" thresholds

automatically, but caution is

mandated.

Corrosivity (D002) Likely

If in solution with pH

2, it is a D002 corrosive waste.

[9]

Toxicity (D0xx) Potential

While not a standard TCLP

metal/organic, the hydrazide

group warrants treatment as

"Toxic" for safety.

Reactivity (D003) Possible

Reactive with strong oxidizers;

do not mix with nitrates,

permanganates, or peroxides.

Part 4: Step-by-Step Disposal Protocol
Solid Waste Disposal

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber glass jar with

a Teflon-lined screw cap.

Segregation: Keep separate from oxidizers (e.g., potassium permanganate) and strong

bases (e.g., sodium hydroxide), which can liberate the free hydrazine base or cause
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exothermic decomposition.

Labeling:

Liquid Waste Disposal
The disposal stream depends on the solvent used during experimentation.

Scenario A: Aqueous Solution

Check pH. If acidic (pH < 4), do not neutralize in the waste container unless authorized by

your facility's safety officer. Heat generation can pressurize containers.

Dispose of in "Aqueous Waste - Acidic/Toxic" stream.

Warning: Do not mix with bleach streams. Acid + Bleach = Chlorine Gas.

Scenario B: Organic Solution (e.g., Methanol, DMSO)

Dispose of in "Organic Solvents - Halogenated" stream (due to the chloride ion, many

facilities prefer the halogenated stream to prevent corrosion of non-halogenated incinerator

lines, though strictly it is an inorganic chloride).

Ensure the container is rated for solvents (HDPE or fluorinated plastic).

Contaminated Packaging
Empty Containers: Triple rinse with a suitable solvent (water or methanol). Collect rinsate as

liquid waste.

Defacing: Deface the original label. Mark "Empty" and dispose of as standard laboratory

trash only if triple-rinsed. Otherwise, dispose of the container as solid hazardous waste.
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Part 5: Spill Response Workflow
Immediate Action: Evacuate the immediate area if dust is generated.[10] Don PPE (Nitrile

gloves, safety goggles, lab coat, N95 respirator if dust is present).

Spill Cleanup Decision Tree

Spill Detected

Assess State:
Solid or Liquid?

Solid Spill Liquid/Solution Spill

1. Avoid Dust (Do not sweep vigorously)
2. Cover with wet paper towels

3. Scoop into bag

1. Check pH (likely Acidic)
2. Apply Acid Neutralizer (Bicarbonate)

3. Absorb with Vermiculite/Pads

Decontaminate Surface:
Wash area with soap & water.
Collect all materials as waste.

Label & Ship
(Hazardous Waste)

Click to download full resolution via product page

Figure 1: Operational workflow for managing spills of 2-Ethoxyacetohydrazide
hydrochloride.

Chemical Deactivation (Emergency Only)
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Note: This is for trace residues, not bulk disposal.

Oxidation: Hydrazides can be oxidized to nitrogen and the corresponding acid.

Reagent: Dilute household bleach (5% Sodium Hypochlorite) alkalized with Sodium

Hydroxide.

Procedure: Slowly add the hydrazide residue to an excess of the bleach solution in a fume

hood.

Risk: Reaction is exothermic and may release gas. Never add bleach to the acidic

hydrochloride salt directly; neutralize with carbonate first to prevent chlorine gas evolution.

Part 6: Waste Classification Logic
The following decision tree illustrates the logic for classifying this specific waste stream to

ensure compliance with federal and local regulations.

2-Ethoxyacetohydrazide HCl
Waste Is it Pure Chemical?

Is it in Solution?No (Mixture)

Solid Hazardous Waste
(Tag: Toxic/Irritant)

Yes

Identify Solvent

Aqueous

Organic

Check pH

General Hazardous WasteIncineration

pH < 2

pH 2-12

RCRA D002
(Corrosive Waste)

Click to download full resolution via product page

Figure 2: Waste classification decision matrix for regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3335146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3335146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

